Cas no 156731-58-7 (Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester)

• Product name: Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
• CAS No: 156731-58-7
• MF: C₁₂H₂₁NO₆
• MW: 275.29800
• CID: 107570
• PubChem ID: 15236593

Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
• 2-TERT-BUTOXYCARBONYLAMINO-SUCCINIC ACID 4-ETHYL ESTER 1-METHYL ESTER
• DTXSID201192802
• 4-Ethyl 1-methyl N-[(1,1-dimethylethoxy)carbonyl]aspartate
• 4-O-Ethyl 1-O-methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
• 156731-58-7

• Inchi： InChI=1S/C12H21NO6/c1-6-18-9(14)7-8(10(15)17-5)13-11(16)19-12(2,3)4/h8H,6-7H2,1-5H3,(H,13,16)
• InChI Key： ZIZXKQNCOWTDRH-UHFFFAOYSA-N
• SMILES： CCOC(CC(NC(OC(C)(C)C)=O)C(OC)=O)=O

Computed Properties

• Exact Mass: 275.13700
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 90.93000
• LogP: 1.39680